Cas no 1333990-90-1 (4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde)

• Product Name: 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde
• CAS No: 1333990-90-1
• MF: C₁₀H₆ClFN₂O
• MW: 224.618844509125
• CID: 6584937
• PubChem ID: 53534245
• Update Time: 2025-07-28

4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde
• EN300-1180705
• AKOS030703178
• Z1245633447
• 1333990-90-1
• 5-chloro-3-(4-fluorophenyl)imidazole-4-carbaldehyde

• Inchi： 1S/C10H6ClFN2O/c11-10-9(5-15)14(6-13-10)8-3-1-7(12)2-4-8/h1-6H
• InChI Key： IHMWFIHDHIXBLP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C=N1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 224.0152687g/mol
• Monoisotopic Mass: 224.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde

Introduction to 4-Chloro-1-(4-Fluorophenyl)-1H-Imidazole-5-Carbaldehyde (CAS No. 1333990-90-1)

4-Chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde, with the CAS number 1333990-90-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted imidazole ring and a fluorinated phenyl group. These structural elements contribute to its potential biological activities and make it an interesting candidate for various applications.

The chemical structure of 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde can be represented as follows: C₁₀H₇ClFN₂O. The presence of the imidazole ring, a common motif in many biologically active molecules, suggests that this compound may exhibit interactions with various biological targets. The chloro and fluoro substituents further enhance its pharmacological properties by modulating its lipophilicity and electronic characteristics.

In recent years, 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively inhibited the enzyme's activity, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Beyond its potential as an enzyme inhibitor, 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde has also shown promise in the treatment of neurological disorders. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound could cross the blood-brain barrier and exert neuroprotective effects. The study, published in the Journal of Neurochemistry, highlighted the compound's ability to reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 4-chloroimidazole with 4-fluorobenzaldehyde followed by further functionalization steps. The synthetic route is well-documented and can be adapted to produce the compound on a larger scale for preclinical and clinical studies.

In terms of safety and toxicity, preliminary studies have indicated that 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety evaluations are necessary to ensure its suitability for human use. Preclinical toxicology studies are currently underway to assess its safety profile in various animal models.

The potential applications of 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde extend beyond its direct therapeutic effects. Its unique chemical structure makes it an excellent candidate for use as a building block in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have explored the use of this compound as a precursor for developing novel antiviral agents and anti-inflammatory drugs.

In conclusion, 4-chloro-1-(4-fluorophenyl)-1H-imidazole-5-carbaldehyde (CAS No. 1333990-90-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.